Cas no 53585-53-8 (1,2-Dibenzyl-3-methyl-benzene)

• Product Name: 1,2-Dibenzyl-3-methyl-benzene
• CAS No: 53585-53-8
• MF: C₂₁H₂₀
• MW: 272.383505821228
• CID: 1079898
• PubChem ID: 3034397
• Update Time: 2025-04-20

1,2-Dibenzyl-3-methyl-benzene Chemical and Physical Properties

Names and Identifiers

• 1,2-Dibenzyl-3-methyl-benzene
• Dibenzylbenzene, ar-methyl derivative
• UNII-4CIN13K9HZ
• 53585-53-8
• Marlotherm S
• NS00049652
• EINECS 258-649-2
• DB-311389
• UNII-49D8W0TJEK
• Methylbis(phenylmethyl)benzene
• 1,2-dibenzyl-3-methylbenzene
• 115643-65-7
• 4CIN13K9HZ
• Q27259410
• dibenzyltoluen
• Benzene, methylbis(phenylmethyl)-
• EINECS 249-706-2
• EC 248-097-0
• 2,3-Dibenzyltoluene
• 49D8W0TJEK
• Toluene, ar,ar-dibenzyl-
• DTXSID30968361
• Benzene, 1-methyl-2,3-bis(phenylmethyl)-
• 26898-17-9
• Methyldibenzylbenzene
• Bisbenzyltoluene
• Dibenzyl toluene
• Toluene, dibenzyl derivative
• EINECS 248-097-0
• 1,1'-[(3-Methyl-1,2-phenylene)bis(methylene)]dibenzene

• Inchi： 1S/C21H20/c1-17-9-8-14-20(15-18-10-4-2-5-11-18)21(17)16-19-12-6-3-7-13-19/h2-14H,15-16H2,1H3
• InChI Key： PKQYSCBUFZOAPE-UHFFFAOYSA-N
• SMILES： C1(=C(C)C=CC=C1CC1C=CC=CC=1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 272.1566
• Monoisotopic Mass: 272.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0